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Compound of Interest

Compound Name:
Ethyl N-Boc-2,5-dihydropyrrole-3-

carboxylate

Cat. No.: B599045 Get Quote

An In-depth Technical Guide on Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate (CAS No. 146257-00-3) is a heterocyclic

building block of significant interest in medicinal chemistry and pharmaceutical research. As a

derivative of the 2,5-dihydropyrrole (also known as 3-pyrroline) scaffold, it serves as a versatile

intermediate in the synthesis of complex nitrogen-containing molecules. Its structure combines

a Boc-protected amine, which allows for controlled deprotection and subsequent

functionalization, and an α,β-unsaturated ester, a key functional group for various chemical

transformations. This guide provides a summary of its known chemical properties, potential

reactivity based on related structures, and plausible synthetic strategies, which are crucial for

its application in drug discovery and development.

Chemical and Physical Properties
Quantitative experimental data such as melting point, boiling point, and specific solubility

values for Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate are not consistently reported in

publicly available literature. The information available is primarily from chemical supplier

databases.
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Property Value Citation(s)

CAS Number 146257-00-3 [1]

Molecular Formula C₁₂H₁₉NO₄ [1]

Molecular Weight 241.28 g/mol [1][2]

IUPAC Name

1-(tert-Butyl) 3-ethyl 2,5-

dihydro-1H-pyrrole-1,3-

dicarboxylate

[2]

Synonyms

Ethyl N-tert-butoxycarbonyl-

2,5-dihydropyrrole-3-

carboxylate

[2]

Physical Form Solid [1]

Purity ≥97% (Commercially available) [2]

Storage Conditions

Store at 2-8°C or room

temperature, sealed in a dry

environment.

[2][3]

InChI Key
HOOXYTICVUYNKS-

UHFFFAOYSA-N
[1]

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate are not available in the surveyed literature.

While vendor websites indicate the availability of such data upon purchase, it is not publicly

disclosed.[2][3]

Synthesis and Experimental Protocols
A specific, detailed, and peer-reviewed synthesis protocol for Ethyl N-Boc-2,5-
dihydropyrrole-3-carboxylate could not be identified in the searched literature. However, a

plausible synthetic route can be conceptualized based on established methods for similar

structures, such as the synthesis of (S)-1-Boc-2,5-dihydro-1H-pyrrole-2-carboxylic acid, which
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starts from N-Boc-diallylamine.[4] A general approach could involve the construction of the

dihydropyrrole ring followed by the introduction of the carboxylate group.

Below is a conceptual workflow for a potential synthesis.
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Starting Materials
(e.g., N-Boc-diallylamine)

Ring-Closing Metathesis (RCM)
(e.g., Grubbs' Catalyst)

1

N-Boc-2,5-dihydropyrrole

2

Directed Carboxylation/
Functionalization at C3

3

N-Boc-2,5-dihydropyrrole-3-carboxylic acid

4

Esterification
(Ethanol, Acid Catalyst)

5

Final Product:
Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate

6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Boc-2,5-dihydropyrrole Scaffold

Rh₂(S-PTAD)₄ Catalyst

Aryldiazoacetate
(Donor/Acceptor Carbene)

Ethyl Diazoacetate
(Acceptor Carbene)

C-H Functionalization Product

 Pathway A 

Cyclopropanation Product

 Pathway B 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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